(E)-methyl 2-(5-(2-cyano-2-(4-oxo-3,4-dihydroquinazolin-2-yl)vinyl)furan-2-yl)benzoate
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Description
(E)-methyl 2-(5-(2-cyano-2-(4-oxo-3,4-dihydroquinazolin-2-yl)vinyl)furan-2-yl)benzoate is a useful research compound. Its molecular formula is C23H15N3O4 and its molecular weight is 397.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research efforts often focus on synthesizing novel organic compounds and analyzing their structures. For example, the synthesis of complex molecules involving fused pentacyclic systems or benzofuro isoquinoline derivatives illustrates the intricate processes involved in forming such compounds and assessing their structural properties through methods like X-ray diffraction and NMR spectroscopy (Obushak et al., 2011) (Kalugin & Shestopalov, 2011).
Cycloaddition Reactions
Studies explore cycloaddition reactions involving highly stabilized isoquinolinium methylides and various olefins. These reactions are significant for creating complex molecular architectures, showcasing the versatility of organic synthesis techniques (Tsuge et al., 1988).
Novel Reaction Mechanisms
Research also delves into discovering new reaction mechanisms, such as the synthesis of quinazoline derivatives through unique sequential reactions or the examination of asymmetric cycloadditions catalyzed by chiral Lewis acids. These studies contribute to the broader understanding of chemical reactivity and synthesis strategies (Fathalla & Pazdera, 2007) (Suga et al., 2010).
Potential Applications
Some of the synthesized compounds are investigated for their potential applications, such as tubulin polymerization inhibition, indicating their possible use in medicinal chemistry and drug discovery efforts (Minegishi et al., 2015).
Chemosensors
Research into the development of chemosensors, particularly for metal ion detection, highlights the application of synthesized compounds in analytical chemistry. Such compounds can selectively sense specific ions, like Hg2+, showcasing their utility in environmental monitoring and safety assessments (Cheng et al., 2008).
Properties
IUPAC Name |
methyl 2-[5-[(E)-2-cyano-2-(4-oxo-3H-quinazolin-2-yl)ethenyl]furan-2-yl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H15N3O4/c1-29-23(28)17-7-3-2-6-16(17)20-11-10-15(30-20)12-14(13-24)21-25-19-9-5-4-8-18(19)22(27)26-21/h2-12H,1H3,(H,25,26,27)/b14-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVWXYQMEOGTCBJ-WYMLVPIESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1C2=CC=C(O2)C=C(C#N)C3=NC4=CC=CC=C4C(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=CC=CC=C1C2=CC=C(O2)/C=C(\C#N)/C3=NC4=CC=CC=C4C(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H15N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.